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Compound of Interest

Compound Name:
Methyl 2-(3-bromopyridin-4-

yl)acetate

Cat. No.: B168981 Get Quote

An In-Depth Technical Guide to Methyl 2-(3-
bromopyridin-4-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(3-bromopyridin-4-yl)acetate is a halogenated pyridine derivative that serves as a

versatile building block in organic synthesis. Its unique structural features, including a reactive

bromine atom and an ester functional group, make it a valuable intermediate in the

development of novel pharmaceutical compounds and other bioactive molecules. This technical

guide provides a comprehensive overview of the physical and chemical characteristics of

Methyl 2-(3-bromopyridin-4-yl)acetate, including its synthesis, reactivity, and analytical

characterization.

Chemical and Physical Characteristics
A summary of the key physical and chemical properties of Methyl 2-(3-bromopyridin-4-
yl)acetate is presented below. While experimentally determined data for some properties of

this specific isomer are limited in publicly available literature, data for related isomers and

general chemical principles provide valuable insights.
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Property Value Source/Comment

Molecular Formula C₈H₈BrNO₂ [1]

Molecular Weight 230.06 g/mol [1]

CAS Number 162615-12-5 [1]

Appearance Likely a solid or liquid
Inferred from related

compounds

Melting Point Data not available

Boiling Point Data not available

Solubility

Expected to have limited

solubility in water and better

solubility in organic solvents

like DMSO and DMF.

Based on the properties of the

related isomer, Methyl 2-(3-

bromopyridin-2-yl)acetate,

which is practically insoluble in

water (<0.1 mg/mL at 25°C)

and freely soluble in DMSO

(>200 mg/mL).[2]

SMILES COC(=O)CC1=C(C=NC=C1)Br [1]

InChI

InChI=1S/C8H8BrNO2/c1-12-

8(11)4-6-2-3-10-5-7(6)9/h2-

3,5H,4H2,1H3

[1]

InChIKey
AMMJWCPUBIBZEG-

UHFFFAOYSA-N
[1]

Synthesis and Reactivity
Synthesis
Several synthetic routes to Methyl 2-(3-bromopyridin-4-yl)acetate have been described,

generally involving the introduction of the bromo and acetate functionalities onto the pyridine

ring.[1]

General Synthetic Strategies:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s729242
https://www.smolecule.com/products/s729242
https://www.smolecule.com/products/s729242
https://www.smolecule.com/products/s907974
https://www.smolecule.com/products/s729242
https://www.smolecule.com/products/s729242
https://www.smolecule.com/products/s729242
https://www.benchchem.com/product/b168981?utm_src=pdf-body
https://www.smolecule.com/products/s729242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Esterification of 2-(3-bromopyridin-4-yl)acetic acid: The corresponding carboxylic acid can be

esterified using methanol in the presence of an acid catalyst.

Bromination of a Pyridine Precursor: A suitable pyridine-4-acetate derivative can be

brominated at the 3-position using a brominating agent like N-bromosuccinimide (NBS) or

bromine.[1]

Cross-coupling Reactions: Palladium-catalyzed cross-coupling reactions can be employed to

introduce the acetate moiety onto a pre-brominated pyridine ring.

A potential synthetic workflow is outlined below:

4-methyl-3-nitropyridine 3-bromo-4-methylpyridine

1. Reduction
2. Sandmeyer Reaction 2-(3-bromopyridin-4-yl)acetonitrileCyanation 2-(3-bromopyridin-4-yl)acetic acidHydrolysis Methyl 2-(3-bromopyridin-4-yl)acetateEsterification

Methyl 2-(3-bromopyridin-4-yl)acetate

Nucleophilic Substitution
ProductNu:

2-(3-bromopyridin-4-yl)acetic acidH₃O⁺ or OH⁻

Cross-Coupling
Product

Pd catalyst,
Coupling Partner
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Sample and Mobile Phase Preparation

HPLC Analysis

Data Processing

Dissolve sample
in suitable solvent

Inject sample

Prepare aqueous and
organic mobile phases

Separation on
C18 column

UV Detection

Integrate peak

Quantify purity
or concentration
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Incubation

Measurement and Analysis

Human Liver Microsomes
(source of CYP1A2)

Incubate at 37°C

CYP1A2 Probe Substrate Methyl 2-(3-bromopyridin-4-yl)acetate
(Test Compound) NADPH regenerating system

Stop Reaction

Measure Metabolite Formation
(e.g., Fluorescence)

Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["physical and chemical characteristics of Methyl 2-(3-
bromopyridin-4-yl)acetate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168981#physical-and-chemical-characteristics-of-
methyl-2-3-bromopyridin-4-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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